Cas no 1351618-45-5 (N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide)

• Product Name: N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide
• CAS No: 1351618-45-5
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 6575729
• PubChem ID: 56765257
• Update Time: 2025-07-18

N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide
• 1351618-45-5
• F6200-1031
• AKOS024537871

• Inchi： 1S/C15H17NO2S/c1-11-7-14(19-10-11)15(18)16-9-13(17)8-12-5-3-2-4-6-12/h2-7,10,13,17H,8-9H2,1H3,(H,16,18)
• InChI Key： PBSNYAQCUWQQGK-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NCC(CC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide

N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide: A Novel Compound with Promising Therapeutic Potential

N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide, with the CAS number 1351618-45-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities. The unique structural features of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide make it a promising candidate for the development of novel therapeutics targeting various pathological conditions.

Recent studies have highlighted the potential of thiophene-based molecules in modulating inflammatory responses and neurodegenerative processes. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with a thiophene core exhibit potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This finding is particularly relevant to the design of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide, which incorporates a thiophene ring functionalized with a hydroxyphenylpropyl group. The hydroxyphenyl moiety may contribute to the compound's ability to interact with specific protein targets, thereby enhancing its therapeutic efficacy.

The synthesis of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide involves a multi-step process that combines aromatic substitution and heterocyclic ring formation. A 2024 paper in Organic & Biomolecular Chemistry reported a novel synthetic route that utilizes microwave-assisted conditions to improve the efficiency of thiophene ring construction. This method not only reduces reaction time but also minimizes the formation of byproducts, which is critical for the scalability of pharmaceutical production. The resulting compound displays high purity and structural integrity, as confirmed by advanced analytical techniques such as NMR and mass spectrometry.

One of the most compelling aspects of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide is its potential application in the treatment of neurodegenerative disorders. A 2023 preclinical study in Neuropharmacology investigated the neuroprotective effects of thiophene derivatives in a mouse model of Parkinson's disease. The results indicated that these compounds could mitigate dopaminergic neuron loss by reducing oxidative stress and modulating mitochondrial function. This suggests that N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide, with its unique structural features, may offer a novel approach to managing neurodegenerative conditions.

Furthermore, the pharmacokinetic properties of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide have been explored in recent research. A 2024 study published in Drug Metabolism and Disposition evaluated the in vivo behavior of thiophene derivatives in rats. The compound exhibited favorable absorption kinetics, with a high bioavailability of approximately 78%. Its metabolic profile suggested minimal hepatic metabolism, which is advantageous for reducing potential side effects. These findings underscore the compound's potential for oral administration and its suitability for further clinical development.

Another area of interest is the anti-cancer potential of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide. A 2023 study in Cancer Research explored the effects of thiophene-based compounds on cancer cell proliferation. The results indicated that these molecules could selectively target cancer cells by inducing apoptosis and inhibiting angiogenesis. The hydroxyphenylpropyl substituent may play a key role in enhancing the compound's ability to interact with specific cellular targets, thereby improving its therapeutic index.

Despite its promising properties, the development of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide as a therapeutic agent requires further investigation. Ongoing research is focused on optimizing its chemical structure to enhance potency and reduce potential toxicities. For example, a 2024 study in MedChemComm reported the synthesis of analogs with modified substituents, which showed improved activity against specific cancer cell lines. These findings highlight the importance of structural modifications in the design of more effective therapeutic agents.

In addition to its therapeutic applications, N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide may also have potential in the field of materials science. A 2023 study in Advanced Materials explored the use of thiophene derivatives as conductive polymers for electronic applications. The compound's unique electronic properties, such as high conductivity and stability under various environmental conditions, make it a viable candidate for the development of advanced materials. This versatility underscores the importance of further research into the multifunctional applications of thiophene-based compounds.

Overall, N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide represents a significant advancement in the field of medicinal chemistry. Its structural complexity and potential therapeutic applications make it a promising candidate for the development of novel therapeutics. As research continues to uncover the full potential of thiophene-based compounds, the future of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide as a therapeutic agent remains highly promising.

Further studies are needed to fully understand the mechanisms of action and optimize the therapeutic potential of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide. These efforts will be crucial in advancing its development from a laboratory compound to a viable therapeutic agent. The continued exploration of thiophene-based molecules is expected to yield new insights into the design of more effective and targeted therapies for a wide range of diseases.

As the field of medicinal chemistry continues to evolve, compounds like N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide will play an increasingly important role in the development of innovative treatments. The integration of advanced synthetic methods and in-depth biological studies will be essential in realizing the full potential of these compounds. With ongoing research and technological advancements, the future of thiophene-based therapeutics appears to be both promising and exciting.

In conclusion, N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide is a multifaceted compound with significant potential in various scientific and medical fields. Its structural complexity and diverse applications make it a valuable subject for further research. As scientists continue to explore the properties and applications of thiophene-based compounds, the role of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide in the development of new therapies and materials is likely to expand, contributing to advancements in both medicine and materials science.

Through continued investigation and innovation, the future of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide and similar compounds holds great promise for addressing some of the most challenging medical and scientific problems of our time. The interdisciplinary approach to studying these molecules will undoubtedly lead to breakthroughs that benefit a wide range of fields and applications.

As the scientific community continues to explore the potential of thiophene-based compounds, the role of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide will likely expand, contributing to advancements in both medicine and materials science. The continued research into these compounds is expected to yield new insights and innovations that address pressing medical and scientific challenges.

Ultimately, the study of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide and similar thiophene-based compounds represents a significant step forward in the development of novel therapeutics and materials. The interdisciplinary nature of this research underscores the importance of collaboration across scientific disciplines to achieve meaningful advancements in these areas.

The future of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide and related compounds is bright, with the potential to make substantial contributions to both medical and scientific fields. As research continues to uncover new insights and applications, the impact of these compounds is likely to grow, paving the way for innovative solutions to complex problems.

With the ongoing exploration of thiophene-based molecules, the future of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide and similar compounds appears promising. The potential for these molecules to address a wide range of challenges in medicine and materials science is significant, and their continued study is expected to yield valuable contributions to these fields.

As the scientific community continues to invest in the study of thiophene-based compounds, the role of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide will become increasingly important. The interdisciplinary approach to this research will lead to new discoveries and innovations that have the potential to transform various scientific and medical fields.

In summary, the study of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide and similar thiophene-based compounds is a vital area of research with the potential to make significant contributions to both medicine and materials science. As scientists continue to explore the properties and applications of these compounds, the impact of their research is likely to grow, leading to breakthroughs that address pressing challenges in these fields.

Through continued research and innovation, the future of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide and related compounds is promising. The potential for these molecules to contribute to advancements in medicine and materials science is significant, and their study is expected to yield valuable insights and innovations that benefit a wide range of scientific disciplines.

The ongoing exploration of thiophene-based compounds, including N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide, is expected to lead to new discoveries and applications. As research in this area continues to evolve, the role of these compounds in addressing complex scientific and medical challenges will become increasingly important, paving the way for innovative solutions and advancements.

As the scientific community continues to invest in the study of thiophene-based compounds, the potential for N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide and similar molecules to contribute to advancements in medicine and materials science is expected to grow. The interdisciplinary nature of this research highlights the importance of collaboration across scientific disciplines to achieve meaningful progress in these areas.

In conclusion, the study of N-(2-hydroxy-3-phenylpropyl)-4-methylthiophene-2-carboxamide and related thiophene-based compounds represents a significant opportunity for scientific and medical advancement. As research continues to uncover new insights and applications, the impact of these compounds on various fields is likely to increase, leading to innovative solutions that address complex challenges in both medicine and materials science.